Cas no 1251012-01-7 (tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo3,4-d1,3oxazole-5-carboxylate)
tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo3,4-d1,3oxazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-BROMO-4,5-DIFLUOROANILINE
- Tert-butyl 2-(hydroxymethyl)-4,6-dihydro-5H-pyrrolo[3,4-d]oxazole-5-carboxylate
- tert-Butyl 2-(hydroxymethyl)-4H-pyrrolo[3,4-d]oxazole-5(6H)-carboxylate
- DB-373697
- W14812
- 4,6-dihydro-2-(hydroxymethyl)-5H-pyrrolo[3,4-d]oxazole-5-carboxylic acid 1,1-dimethylethyl ester
- SCHEMBL155409
- AOJWKTXUJDICQJ-UHFFFAOYSA-N
- 2-Hydroxymethyl-4,6-Dihydro-Pyrrolo[3,4-D]Oxazole-5-Carboxylic Acid Tert-Butyl Ester
- 1251012-01-7
- BAC01201
- tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo[3,4-d][1,3]oxazole-5-carboxylate
- 1,1-Dimethylethyl 4,6-dihydro-2-(hydroxymethyl)-5H-pyrrolo[3,4-d]oxazole-5-carboxylate
- AS-73769
- AKOS027429012
- tert-Butyl2-(hydroxymethyl)-4H-pyrrolo[3,4-d]oxazole-5(6H)-carboxylate
- tert-butyl 2-(hydroxymethyl)-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate
- CS-0321109
- tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo3,4-d1,3oxazole-5-carboxylate
-
- MDL: MFCD17017194
- Inchi: 1S/C11H16N2O4/c1-11(2,3)17-10(15)13-4-7-8(5-13)16-9(6-14)12-7/h14H,4-6H2,1-3H3
- InChI Key: AOJWKTXUJDICQJ-UHFFFAOYSA-N
- SMILES: O(C(N1CC2=C(C1)OC(CO)=N2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 240.11100700g/mol
- Monoisotopic Mass: 240.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 75.8Ų
tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo3,4-d1,3oxazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B702700-1mg |
tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo[3,4-d][1,3]oxazole-5-carboxylate |
1251012-01-7 | 1mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B702700-2mg |
tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo[3,4-d][1,3]oxazole-5-carboxylate |
1251012-01-7 | 2mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B702700-10mg |
tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo[3,4-d][1,3]oxazole-5-carboxylate |
1251012-01-7 | 10mg |
$ 340.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B945147-100mg |
tert-Butyl 2-(hydroxymethyl)-4H-pyrrolo[3,4-d]oxazole-5(6H)-carboxylate |
1251012-01-7 | 95% | 100mg |
¥3,650.40 | 2022-09-02 | |
| Chemenu | CM381578-100mg |
tert-butyl 2-(hydroxymethyl)-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate |
1251012-01-7 | 95%+ | 100mg |
$*** | 2023-04-03 | |
| Chemenu | CM381578-250mg |
tert-butyl 2-(hydroxymethyl)-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate |
1251012-01-7 | 95%+ | 250mg |
$*** | 2023-04-03 | |
| Chemenu | CM381578-1g |
tert-butyl 2-(hydroxymethyl)-4H,5H,6H-pyrrolo[3,4-d][1,3]oxazole-5-carboxylate |
1251012-01-7 | 95%+ | 1g |
$*** | 2023-04-03 | |
| eNovation Chemicals LLC | D773991-100mg |
tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo[3,4-d][1,3]oxazole-5-carboxylate |
1251012-01-7 | 95% | 100mg |
$595 | 2023-09-01 | |
| eNovation Chemicals LLC | D773991-250mg |
tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo[3,4-d][1,3]oxazole-5-carboxylate |
1251012-01-7 | 95% | 250mg |
$1020 | 2023-09-01 | |
| eNovation Chemicals LLC | D773991-1g |
tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo[3,4-d][1,3]oxazole-5-carboxylate |
1251012-01-7 | 95% | 1g |
$1980 | 2023-09-01 |
tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo3,4-d1,3oxazole-5-carboxylate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo3,4-d1,3oxazole-5-carboxylate
Introduction to tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo[3,4-d][1,3]oxazole-5-carboxylate (CAS No. 1251012-01-7)
tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo[3,4-d][1,3]oxazole-5-carboxylate (CAS No. 1251012-01-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dihydropyrrolo[3,4-d][1,3]oxazole core and a tert-butyl ester group. These structural elements contribute to its potential biological activities and therapeutic applications.
The dihydropyrrolo[3,4-d][1,3]oxazole scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. Recent studies have highlighted the importance of this scaffold in the development of novel drugs for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The presence of the tert-butyl ester group in tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo[3,4-d][1,3]oxazole-5-carboxylate further enhances its stability and bioavailability, making it an attractive candidate for drug development.
In terms of synthesis, tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo[3,4-d][1,3]oxazole-5-carboxylate can be prepared through a series of well-defined chemical reactions. One common approach involves the condensation of an appropriate aldehyde with an amino acid derivative followed by cyclization and esterification steps. The synthetic route is highly versatile and can be modified to introduce various functional groups, thereby expanding the scope of potential applications.
The biological activity of tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo[3,4-d][1,3]oxazole-5-carboxylate has been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated promising antiproliferative effects against various cancer cell lines, suggesting its potential as a lead compound for cancer therapy.
Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo[3,4-d][1,3]oxazole-5-carboxylate in human subjects. Preliminary results have been encouraging, with the compound showing good tolerability and a favorable pharmacokinetic profile. These findings underscore the importance of continued research to fully explore the therapeutic potential of this compound.
In addition to its direct biological activities, tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo[3,4-d][1,3]oxazole-5-carboxylate has also been investigated as a prodrug strategy. The tert-butyl ester group can be hydrolyzed under physiological conditions to release the active metabolite, which can then exert its therapeutic effects. This approach offers several advantages, including improved solubility and reduced toxicity compared to the parent compound.
The structural diversity of the dihydropyrrolo[3,4-d][1,3]oxazole scaffold has led to the development of numerous analogs with varying biological activities. For instance, modifications at the hydroxymethyl position have been shown to enhance the selectivity and potency of these compounds against specific targets. This flexibility in chemical design allows researchers to fine-tune the properties of these molecules for specific therapeutic applications.
In conclusion, tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo[3,4-d][1,3]oxazole-5-carboxylate (CAS No. 1251012-01-7) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts are expected to uncover new insights into its mechanisms of action and expand its applications in treating various diseases.
1251012-01-7 (tert-butyl 2-(hydroxymethyl)-4,6-dihydropyrrolo3,4-d1,3oxazole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)